1,3-Benzodioxole-5-methanol, formate

• CAS No.: 85262-96-0
• Molecular Formula: C9H8O4
• Molecular Weight: 180.16 g/mol
• IUPAC Name: 1,3-benzodioxol-5-ylmethyl formate
• InChI: InChI=1S/C9H8O4/c10-5-11-4-7-1-2-8-9(3-7)13-6-12-8/h1-3,5H,4,6H2
• InChI Key: ZPQGZTFOFQEGAF-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)COC=O

Description

1,3-Benzodioxole-5-methanol, formate is the formic acid ester derivative of 1,3-benzodioxole-5-methanol (piperonyl alcohol), a compound characterized by a benzodioxole ring (1,3-benzodioxole) substituted with a hydroxymethyl group at the 5-position. The formate ester is synthesized via esterification of the alcohol with formic acid, typically under acidic or catalytic conditions. Its molecular formula is C₉H₈O₄ (derived from piperonyl alcohol, C₈H₈O₃, plus formic acid, CH₂O₂) with a molecular weight of 180.15 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

1,3-Benzodioxole-5-methanol, formate can be synthesized through the esterification of 1,3-Benzodioxole-5-methanol (piperonyl alcohol) with formic acid. The reaction typically involves the use of a strong acid catalyst, such as sulfuric acid, to facilitate the formation of the ester bond. The reaction conditions generally include:

Temperature: 60-80°C

Catalyst: Sulfuric acid

Solvent: Anhydrous conditions to prevent hydrolysis

Industrial Production Methods

Industrial production of 1,3-Benzodioxole-5-methanol, formate follows similar principles but on a larger scale. The process involves continuous flow reactors to ensure efficient mixing and reaction rates. The use of automated systems helps in maintaining precise control over reaction conditions, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

1,3-Benzodioxole-5-methanol, formate undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding aldehydes or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert it back to 1,3-Benzodioxole-5-methanol using reducing agents such as lithium aluminum hydride.

Substitution: The formate group can be substituted with other functional groups through nucleophilic substitution reactions. Common reagents include sodium hydroxide or other strong bases.

Scientific Research Applications

1,3-Benzodioxole-5-methanol, formate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a precursor in the synthesis of drugs targeting specific molecular pathways.

Industry: It is used in the production of fragrances and flavoring agents due to its pleasant aroma.

Mechanism of Action

The mechanism of action of 1,3-Benzodioxole-5-methanol, formate involves its interaction with specific molecular targets. The methylenedioxy group is known to interact with enzymes and receptors, potentially inhibiting or modulating their activity. The formate group can also participate in hydrogen bonding and other interactions, influencing the compound’s overall biological activity.

Comparison with Similar Compounds

Piperonyl Alcohol (1,3-Benzodioxole-5-methanol)

• Molecular Formula : C₈H₈O₃
• Molecular Weight : 152.15 g/mol
• Physical Properties: Melting point: 50–54°C Solubility: Slightly soluble in water; highly soluble in ethanol, ether, and chloroform .
• Applications : Used as a precursor for fragrances, agrochemicals, and pharmaceuticals.

Comparison : The formate ester retains the benzodioxole core but replaces the hydroxyl group with a formate ester moiety. This substitution reduces polarity, lowering water solubility and increasing lipophilicity, which may enhance its utility in hydrophobic formulations.

Piperonyl Acetate (1,3-Benzodioxole-5-methanol, Acetate)

• Molecular Formula : C₁₀H₁₀O₄
• Molecular Weight : 194.18 g/mol
• Higher molecular weight and stability compared to the formate ester.
• Applications : Widely used in perfumery for its floral scent .

Comparison :

• Volatility : The formate ester (MW 180.15) is more volatile than the acetate (MW 194.18), making it suitable for applications requiring faster evaporation.
• Toxicity : Acetate esters generally hydrolyze to less toxic acetic acid, whereas formate esters release formic acid, which is more cytotoxic and associated with metabolic acidosis .

6-Nitro-1,3-Benzodioxole-5-methanol

• Molecular Formula: C₈H₇NO₅
• Molecular Weight : 197.15 g/mol

Comparison :

• Reactivity : The nitro group enhances electrophilicity, making this derivative more reactive in substitution reactions compared to the formate ester.
• Applications : Likely used in explosives or as an intermediate in nitroaromatic synthesis, contrasting with the formate ester’s roles in fragrances or solvents.

1,3-Benzodioxol-5-yl Acetate (Safrole Acetate)

• Molecular Formula : C₉H₈O₄
• Molecular Weight : 180.16 g/mol
• Structure: Esterification occurs at the phenolic -OH group of 1,3-benzodioxol-5-ol, unlike the formate ester, which modifies the -CH₂OH group.

Comparison :

• Positional Isomerism: Safrole acetate and the formate ester are positional isomers, leading to divergent chemical behaviors. Safrole acetate is more prone to hydrolysis at the phenolic ester bond, while the formate ester’s aliphatic ester is less reactive.

Physicochemical and Functional Differences

Physical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Solubility Profile
1,3-Benzodioxole-5-methanol	152.15	50–54	Slightly H₂O; s EtOH, ether
Formate Ester	180.15	Not reported	Likely low H₂O; s org. solvents
Acetate Ester	194.18	Liquid	Low H₂O; s ethanol, acetone
6-Nitro Derivative	197.15	Not reported	Low H₂O; s DMSO, DMF

Reactivity and Stability

• Formate vs. Acetate : Formate esters hydrolyze faster than acetates due to the smaller size and higher electrophilicity of the formyl group .
• Nitro Derivative : The nitro group increases susceptibility to reduction and photodegradation, limiting its stability under ambient conditions .